2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride

• Molecular Formula: C9H18Cl2F2N2
• Molecular Weight: 263.15 g/mol
• IUPAC Name: 2-(2,2-difluoroethyl)-2,7-diazaspiro[3.5]nonane;dihydrochloride
• InChI: InChI=1S/C9H16F2N2.2ClH/c10-8(11)5-13-6-9(7-13)1-3-12-4-2-9;;/h8,12H,1-7H2;2*1H
• InChI Key: LUACKFXAHQZCPH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CN(C2)CC(F)F.Cl.Cl

Description

2-(2,2-Difluoroethyl)-2,7-diazaspiro[35]nonane dihydrochloride is a synthetic compound characterized by its unique spirocyclic structure and the presence of difluoroethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride typically involves the electrophilic 2,2-difluoroethylation of nucleophiles such as thiols, amines, and alcohols. A hypervalent iodine reagent, (2,2-difluoroethyl)(aryl)iodonium triflate, is often used in this process. The reaction proceeds via a proposed ligand coupling mechanism, allowing for the incorporation of the difluoroethyl group into the target molecule .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the use of hypervalent iodine reagents and electrophilic difluoroethylation techniques suggests that scalable production methods could be developed based on these principles.

Chemical Reactions Analysis

Types of Reactions

2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride can undergo various chemical reactions, including:

Substitution Reactions: The difluoroethyl group can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound may undergo oxidation or reduction under specific conditions, although detailed studies on these reactions are limited.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include hypervalent iodine reagents for electrophilic difluoroethylation. Reaction conditions typically involve mild temperatures and the presence of nucleophiles such as thiols, amines, and alcohols .

Major Products Formed

The major products formed from these reactions are difluoroethylated nucleophiles, which can include various pharmacologically relevant molecules such as Captopril, Normorphine, and Mefloquine .

Scientific Research Applications

2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride has several scientific research applications:

Medicinal Chemistry: The compound is used in the design of new drug molecules due to its ability to modulate lipophilicity and improve metabolic stability.

Materials Science: Fluorinated compounds like this one are valuable in materials science for their unique physicochemical properties.

Agrochemistry: The compound’s stability and reactivity make it useful in the development of agrochemicals.

Mechanism of Action

The mechanism of action of 2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride involves its role as a lipophilic hydrogen bond donor. The incorporation of electronegative fluorine atoms allows for modulation of lipophilicity and increases the acidity of the α-proton, tuning drug target affinity and specificity. The C–F bonds impart metabolic stability, making the difluoroethyl group a stable bioisostere for various pharmacophores .

Comparison with Similar Compounds

Similar Compounds

2,2-Difluoroethylated Nucleophiles: These include compounds like (2,2-difluoroethyl)(4-methoxyphenyl)iodonium triflate.

Spirocyclic Compounds: Other spirocyclic compounds such as spiro[5.5]undecane and 1,4-diazabicyclo[2.2.2]octane.

Uniqueness

2-(2,2-Difluoroethyl)-2,7-diazaspiro[3.5]nonane dihydrochloride is unique due to its combination of a spirocyclic structure and difluoroethyl groups, which confer distinct physicochemical properties and reactivity profiles. This makes it a valuable compound in various fields of research and application.